Cas no 2034262-32-1 (1-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-3-(2-methoxyethyl)urea)

• Product name: 1-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-3-(2-methoxyethyl)urea
• CAS No: 2034262-32-1
• MF: C₁₅H₂₂N₂O₃
• MW: 278.346784114838
• CID: 5347902

1-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-3-(2-methoxyethyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)-3-(2-methoxyethyl)urea
• 1-[(2-methoxy-1,3-dihydroinden-2-yl)methyl]-3-(2-methoxyethyl)urea
• 1-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-3-(2-methoxyethyl)urea

• Inchi： 1S/C15H22N2O3/c1-19-8-7-16-14(18)17-11-15(20-2)9-12-5-3-4-6-13(12)10-15/h3-6H,7-11H2,1-2H3,(H2,16,17,18)
• InChI Key： SZTXNCZJNJJJGO-UHFFFAOYSA-N
• SMILES： O(C)C1(CNC(NCCOC)=O)CC2C=CC=CC=2C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 308
• XLogP3: 0.9
• Topological Polar Surface Area: 59.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 1-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-3-(2-methoxyethyl)urea

Comprehensive Overview of 1-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-3-(2-methoxyethyl)urea (CAS No. 2034262-32-1)

The compound 1-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-3-(2-methoxyethyl)urea (CAS No. 2034262-32-1) is a chemically synthesized urea derivative with a unique structural framework. Its molecular structure incorporates a 2-methoxy-2,3-dihydro-1H-indene core, which is linked to a methoxyethyl group via a urea bridge. This configuration endows the molecule with distinct physicochemical properties, making it a subject of interest in pharmaceutical and material science research. The presence of methoxy groups enhances its solubility and bioavailability, which are critical factors in drug development.

In recent years, the demand for urea-based compounds has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by the potential of 1-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-3-(2-methoxyethyl)urea as a scaffold for designing novel therapeutics. Its structural motifs are reminiscent of bioactive molecules targeting central nervous system (CNS) disorders, a hot topic in contemporary drug discovery. The methoxyethyl side chain, for instance, is often associated with improved blood-brain barrier penetration, a key consideration for CNS-active compounds.

The synthesis of CAS No. 2034262-32-1 involves multi-step organic reactions, including alkylation and urea formation. These processes are optimized to achieve high yields and purity, which are essential for industrial and academic applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring compliance with regulatory standards. The growing emphasis on green chemistry has also spurred interest in developing eco-friendly synthetic routes for such molecules.

From a commercial perspective, 1-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-3-(2-methoxyethyl)urea is gaining traction as a building block for high-value fine chemicals. Its applications extend beyond pharmaceuticals to include agrochemicals and functional materials. For example, urea derivatives are increasingly used in crop protection formulations, addressing global concerns about food security and sustainable agriculture. This aligns with the rising popularity of bio-based chemicals in the market.

Another area of interest is the compound's potential role in personalized medicine. With advancements in genomics and proteomics, there is a growing need for tailored therapeutic agents. The modular structure of CAS No. 2034262-32-1 allows for facile modifications, enabling researchers to explore its efficacy in targeted drug delivery systems. This is particularly relevant given the current focus on precision oncology and rare diseases.

In summary, 1-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-3-(2-methoxyethyl)urea represents a promising candidate for diverse scientific and industrial applications. Its unique chemical profile, coupled with the growing demand for specialty chemicals, positions it as a molecule of significant interest. Future research will likely explore its mechanistic pathways and commercial viability, further solidifying its place in the chemical innovation landscape.